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Compound of Interest

Compound Name: 2,3,4,5-Tetrafluorobenzaldehyde

Cat. No.: B099461

Essential Safety and Handling Guide for 2,3,4,5-
Tetrafluorobenzaldehyde

This guide provides critical safety, operational, and disposal information for laboratory
personnel, including researchers, scientists, and drug development professionals working with
2,3,4,5-Tetrafluorobenzaldehyde. Adherence to these protocols is essential for ensuring a
safe laboratory environment.

Chemical Identifier:

e Name: 2,3,4,5-Tetrafluorobenzaldehyde
e CAS Number: 16583-06-5

e Molecular Formula: C7H2F4O

Hazard Summary: 2,3,4,5-Tetrafluorobenzaldehyde is classified as a flammable liquid that
can cause skin and serious eye irritation.[1][2] Proper handling and the use of appropriate
personal protective equipment are mandatory to minimize exposure risks.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for the safe handling of 2,3,4,5-
Tetrafluorobenzaldehyde. The following table summarizes the required PPE.
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Protection Type

Specific Equipment

Standard/Consideration

Eye and Face

Chemical safety goggles and a

face shield

Use a face shield in addition to
goggles when there is a higher

risk of splashing.

Hand

Chemical-resistant gloves
(Nitrile or neoprene

recommended)

Regularly inspect gloves for
any signs of degradation or
contamination and replace

them as needed.[3]

Respiratory

Use in a well-ventilated area or
with a chemical fume hood.
For higher-risk exposures, a
respirator with a Type ABEK
(EN14387) filter is

recommended.

Ensure proper fit and
maintenance of respiratory

equipment.

A fully buttoned laboratory coat
is mandatory. For larger

quantities or tasks with a

Clothing made of natural fibers

Body _ _ , like cotton is preferable to

higher risk of splashing, a o

) ) synthetic fibers.
chemical-resistant apron or
coveralls should be worn.[4]
Footwear should cover the
Foot Closed-toe, chemical-resistant entire foot and be made of a
00

shoes

material compatible with the

chemicals being handled.[3]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following operational plan is essential for safe handling.

o Preparation and Inspection:

o Ensure that a safety shower and eyewash station are readily accessible and unobstructed.

o Verify that all necessary PPE is available and in good condition.
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o Work within a properly functioning chemical fume hood.

e Handling the Chemical:

[e]

Ground all equipment to prevent static discharge, as the substance is a flammable liquid.

[2]

[e]

Avoid direct contact with skin, eyes, and clothing.[4]

o

Do not eat, drink, or smoke in the designated handling area.[4][5]

[¢]

Use non-sparking tools when opening or handling containers.[5]
e Post-Handling:

o Thoroughly wash hands and any exposed skin after handling.

o Clean the work area and any equipment used.

o Ensure the container is tightly sealed and stored in a cool, dry, and well-ventilated area
away from ignition sources.

Disposal Plan

Proper disposal of 2,3,4,5-Tetrafluorobenzaldehyde and its contaminated materials is critical
to prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation:

o Collect all waste containing 2,3,4,5-Tetrafluorobenzaldehyde in a designated, properly
labeled, and sealed hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) department.

» Container Management:

o The waste container must be made of a compatible material and kept securely closed.[4]
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o Store the waste container in a designated satellite accumulation area within the laboratory.

o Professional Disposal:

o All chemical waste must be managed according to institutional and regulatory guidelines.

[6]

o Contact your institution's EHS department to arrange for pickup and disposal by a licensed
professional waste disposal service.

o Contaminated packaging should be disposed of in the same manner as the chemical itself.

[7]

Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 2,3,4,5-Tetrafluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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